lithium(1+) 1-(pyrimidin-2-yl)cyclopropane-1-carboxylate
Overview
Description
Lithium(1+) 1-(pyrimidin-2-yl)cyclopropane-1-carboxylate is a chemical compound with the CAS Number: 2416242-82-3 . It has a molecular weight of 170.1 . The IUPAC name for this compound is lithium 1-(pyrimidin-4-yl)cyclopropane-1-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2O2.Li/c11-7(12)8(2-3-8)6-1-4-9-5-10-6;/h1,4-5H,2-3H2,(H,11,12);/q;+1/p-1 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 1-(pyrimidin-2-yl)cyclopropane-1-carboxylate involves the reaction of pyrimidine-2-carboxylic acid with cyclopropanecarbonyl chloride in the presence of a base to form 1-(pyrimidin-2-yl)cyclopropane-1-carboxylic acid. This acid is then treated with lithium hydroxide to form the desired lithium(1+) salt.", "Starting Materials": [ "Pyrimidine-2-carboxylic acid", "Cyclopropanecarbonyl chloride", "Base (e.g. triethylamine)", "Lithium hydroxide" ], "Reaction": [ "Step 1: React pyrimidine-2-carboxylic acid with cyclopropanecarbonyl chloride in the presence of a base (e.g. triethylamine) to form 1-(pyrimidin-2-yl)cyclopropane-1-carboxylic acid.", "Step 2: Treat 1-(pyrimidin-2-yl)cyclopropane-1-carboxylic acid with lithium hydroxide to form lithium(1+) 1-(pyrimidin-2-yl)cyclopropane-1-carboxylate." ] } | |
CAS RN |
2613382-97-9 |
Product Name |
lithium(1+) 1-(pyrimidin-2-yl)cyclopropane-1-carboxylate |
Molecular Formula |
C8H7LiN2O2 |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
